Cas no 7584-09-0 (3,5-Dimethylpicolinonitrile)

3,5-Dimethylpicolinonitrile structure
3,5-Dimethylpicolinonitrile structure
Product name:3,5-Dimethylpicolinonitrile
CAS No:7584-09-0
MF:C8H8N2
MW:132.162521362305
MDL:MFCD05982124
CID:1016472
PubChem ID:8167269

3,5-Dimethylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-DIMETHYLPYRIDINE-2-CARBONITRILE
    • 2-Cyano-3,5-Dimethylpyridine
    • 2-cyano-3,5-lutidine
    • 3,5-dimethyl-2-pyridinecarbonitrile
    • 3,5-dimethylpicolinonitrile
    • 3,5-dimethylpyridinecarbonitrile
    • CYANO-3,5-DIMETHYLPYRIDINE
    • MYBGPKXHLYUSQF-UHFFFAOYSA-
    • MYBGPKXHLYUSQF-UHFFFAOYSA-N
    • DTXSID20429113
    • Z1255450782
    • AB22974
    • AMY18955
    • 3,5-Dimethylpyridine-2-carbonitrile, 97%
    • AS-35542
    • 2CYANO-3,5-DIMETHYLPYRIDINE
    • AKOS023832419
    • J-511366
    • MFCD05982124
    • EN300-129192
    • CS-0232867
    • SCHEMBL4918585
    • 7584-09-0
    • FT-0707943
    • InChI=1/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
    • DB-081975
    • 3,5-Dimethylpicolinonitrile
    • MDL: MFCD05982124
    • Inchi: InChI=1S/C8H8N2/c1-6-3-7(2)8(4-9)10-5-6/h3,5H,1-2H3
    • InChI Key: MYBGPKXHLYUSQF-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C#N)N=C1)C

Computed Properties

  • Exact Mass: 132.06900
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Melting Point: 58-62 °C
  • PSA: 36.68000
  • LogP: 1.57008

3,5-Dimethylpicolinonitrile Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36

3,5-Dimethylpicolinonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB458092-
3,5-Dimethylpicolinonitrile; .
7584-09-0
€188.10 2022-06-10
Enamine
EN300-129192-0.1g
3,5-dimethylpyridine-2-carbonitrile
7584-09-0 95%
0.1g
$22.0 2023-05-03
TRC
D447720-50mg
3,5-Dimethylpicolinonitrile
7584-09-0
50mg
$ 65.00 2022-06-05
Chemenu
CM366658-1g
3,5-Dimethylpyridine-2-carbonitrile
7584-09-0 95%
1g
$127 2022-06-10
Chemenu
CM366658-5g
3,5-Dimethylpyridine-2-carbonitrile
7584-09-0 95%
5g
$394 2022-06-10
Matrix Scientific
144135-5g
2-Cyano-3,5-dimethylpyridine, 95%
7584-09-0 95%
5g
$1355.00 2023-09-07
Enamine
EN300-129192-10000mg
3,5-dimethylpyridine-2-carbonitrile
7584-09-0 95.0%
10000mg
$360.0 2023-09-30
Aaron
AR003JEB-1g
3,5-Dimethylpyridine-2-carbonitrile
7584-09-0 97%
1g
$79.00 2025-01-22
Aaron
AR003JEB-5g
3,5-Dimethylpyridine-2-carbonitrile
7584-09-0 97%
5g
$275.00 2025-01-22
1PlusChem
1P003J5Z-1g
3,5-Dimethylpyridine-2-carbonitrile
7584-09-0 95%
1g
$134.00 2025-02-20

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(CAS:7584-09-0)3,5-Dimethylpicolinonitrile
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Purity:99%
Quantity:5g
Price ($):308.0